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Compound of Interest

Compound Name: J 2931

Cat. No.: B1672717

Disclaimer: Detailed experimental data and specific protocols for J-2931 are limited in publicly
accessible scientific literature. The primary study identified, "Biological activity of J-2931
against mosquitoes (Diptera: Culicidae) and selected nontarget organisms and assessments of
potential environmental impact" by Schaefer et al. (1984), is not available in its full text in open-
access domains. Therefore, the following application notes and protocols are based on the
available abstract, general knowledge of insect growth regulators (IGRs), and standardized
entomological testing procedures. The quantitative data from the original study cannot be
presented, but representative data tables are provided for illustrative purposes.

Introduction to J-2931

J-2931 is identified as an insect larvae inhibitor, indicating its function as an Insect Growth
Regulator (IGR).[1] IGRs are compounds that interfere with the normal growth, development,
and metamorphosis of insects.[1] Rather than causing immediate death, they typically disrupt
the life cycle, leading to mortality before the adult stage is reached. The chemical name for J-
2931 is 1,5-di-tert-butyl-2-methoxy-3-(4-methoxybenzyl)benzene.[1] Its primary application in
research has been focused on the control of mosquito larvae.[1]

Physicochemical Properties of J-2931

A summary of the known properties of J-2931 is presented below. This information is crucial for
preparing stock solutions and designing experiments.
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Property Value Reference
CAS Number 86071-23-0 [1]
Molecular Formula C23H3202
Molecular Weight 340.50 g/mol

1,5-di-tert-butyl-2-methoxy-3-
IUPAC Name

(4-methoxybenzyl)benzene
Synonyms J-2931, NSC 321569

Mechanism of Action (Hypothesized)

As an insect growth regulator, J-2931 likely operates through one of the established IGR
mechanisms of action. These include:

e Juvenile Hormone Analogs: These compounds mimic the action of juvenile hormone, a key
hormone in insect development. By maintaining high levels of this hormone, they prevent the
insect from molting into its adult form, leading to the death of the immature stage.

« Chitin Synthesis Inhibitors: These chemicals interfere with the production of chitin, a crucial
component of the insect's exoskeleton. Without a properly formed exoskeleton, the insect
cannot survive the molting process.

o Ecdysone Receptor Agonists: These compounds bind to the ecdysone receptor, initiating a
premature and incomplete molting process that is ultimately lethal to the insect.

Based on its description as a "larvae inhibitor," a likely mechanism for J-2931 is the disruption
of the molting process, possibly through chitin synthesis inhibition or as an ecdysone agonist. A
generalized signaling pathway for an IGR that disrupts molting is depicted below.
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Hypothesized IGR signaling pathway for J-2931.
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Experimental Protocols

The following are generalized protocols for assessing the efficacy of an insect growth regulator
like J-2931 against mosquito larvae. These are based on standard WHO and entomological
guidelines.

Protocol 4.1: Larval Bioassay for Acute Toxicity (LC50
Determination)
Objective: To determine the concentration of J-2931 that is lethal to 50% (LC50) of the test

population of mosquito larvae.

Materials:

J-2931 technical grade powder

e Solvent (e.g., ethanol, acetone)

» Dechlorinated or distilled water

o Late 3rd or early 4th instar mosquito larvae (e.g., Aedes aegypti, Culex quinquefasciatus)
e Glass beakers or disposable cups (250 mL)

o Pipettes

» Small fishnets or strainers

e Larval rearing trays and food

Procedure:

o Stock Solution Preparation: Prepare a 1% stock solution of J-2931 by dissolving 100 mg of
the compound in 10 mL of a suitable solvent.

o Serial Dilutions: Perform serial dilutions of the stock solution to prepare a range of test
concentrations.
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Test Arenas: Add 100 mL of dechlorinated water to each test cup.

Treatment Application: Add 1 mL of the appropriate J-2931 dilution to each cup to achieve
the desired final concentrations. A control group should receive 1 mL of the solvent only.
Include at least four replicate cups per concentration and for the control.

Larval Introduction: Introduce 25 late 3rd or early 4th instar larvae into each cup.

Incubation: Maintain the test cups at a constant temperature (e.g., 25-27°C) and
photoperiod.

Mortality Assessment: Since J-2931 is an IGR, mortality may not be immediate. Assess
mortality at 24, 48, and 72 hours, and continue to observe through pupation and adult
emergence. Mortality should be defined as the inability to surface or a lack of movement
when probed.

Data Analysis: Use probit analysis to calculate the LC50 and LC90 values and their 95%
confidence intervals.

Protocol 4.2: Non-Target Organism Toxicity Assessment

Objective: To evaluate the impact of J-2931 on non-target aquatic organisms that may coexist

with mosquito larvae.

Materials:

J-2931

Non-target organisms (e.g., Daphnia magna, mayfly nymphs, dragonfly larvae)
Aquaria or larger beakers

Appropriate food for non-target organisms

Water quality testing kits (pH, dissolved oxygen)

Procedure:
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o Acclimatization: Acclimate the non-target organisms to laboratory conditions for at least 48
hours.

» Test Concentrations: Prepare test concentrations of J-2931 in the appropriate volume of
water for the test containers. Include a control group.

e Exposure: Introduce a known number of non-target organisms into each container.

o Observation: Observe the organisms for signs of distress, abnormal behavior, or mortality at
regular intervals (e.g., 24, 48, 72, 96 hours).

o Feeding and Water Quality: Provide food as needed and monitor water quality throughout
the experiment.

o Data Analysis: Calculate mortality rates for each concentration and compare them to the
control.

Data Presentation (lllustrative)

The following tables are examples of how quantitative data for J-2931 could be presented. The
values are hypothetical.

Table 1: Larvicidal Activity of J-2931 against Aedes aegypti

Concentration (ppm) % Mortality (48h) % Inhibition of Emergence

0.001 15 35
0.005 45 78
0.01 80 95
0.05 98 100
Control 2 3
LC50 (48h) 0.0055 ppm

IC50 (Emergence) 0.002 ppm
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Table 2: Acute Toxicity of J-2931 to Non-Target Organisms (96h LC50)

Organism LC50 (ppm)
Daphnia magna (Water Flea) >10
Gambusia affinis (Mosquitofish) > 15
Chironomid Midge Larvae 1.2

Experimental Workflow

The following diagram illustrates a typical workflow for the evaluation of a new insect growth
regulator.
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Generalized workflow for IGR evaluation.
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Conclusion

J-2931 shows promise as a mosquito larvicide based on its classification as an insect growth
regulator. However, a comprehensive understanding of its efficacy, mechanism of action, and
environmental safety profile is hampered by the limited availability of primary research data.
The protocols and illustrative data provided here serve as a general guide for researchers
interested in investigating J-2931 or similar compounds for pest control applications. Further
research is needed to fully characterize this compound and its potential role in integrated pest
management programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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